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Compound of Interest

Compound Name: Pik-294

Cat. No.: B1684647

For Researchers, Scientists, and Drug Development Professionals

Introduction

PIK-294 is a potent and highly selective inhibitor of the phosphoinositide 3-kinase (PI3K) p110d
isoform, with an IC50 of 10 nM. It exhibits significant selectivity over other Class | PI3K
isoforms, with IC50 values of 10 uM for p110a, 0.49 uM for p110f3, and 0.16 pM for p110y. This
selectivity makes PIK-294 a valuable tool for investigating the specific roles of p110d in various
cellular processes, including cell signaling, proliferation, migration, and survival. The
PI3K/Akt/mTOR pathway is a critical signaling cascade that is frequently dysregulated in
cancer and inflammatory diseases, making it a key target for drug discovery.

These application notes provide recommended concentrations of PIK-294 for various in vitro
assays, along with detailed protocols for key experiments to guide researchers in their studies.

Data Presentation: Recommended PIK-294
Concentrations

The optimal concentration of PIK-294 will vary depending on the cell type, assay duration, and
specific research question. The following table summarizes recommended concentration
ranges based on published data and typical experimental conditions. It is always
recommended to perform a dose-response experiment to determine the optimal concentration
for your specific cell line and assay.
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Concentration  Incubation
Assay Type Cell Type . Notes
Range Time
The IC50 for
p110d is 10 nM.
) » ) A range of
Kinase Assay Purified p110& 1 nM - 100 nM 20 minutes ]
concentrations
around the IC50
should be tested.
Significant
_ inhibition of
Neutrophil ) ) )
o Primary Human 30 minutes pre- CXCL8-induced
Migration/Chemo ) 1uM-10 uM ) ) o
i Neutrophils incubation migration has
taxis _
been observed in
this range.
Effective for
reducing Akt
Akt _
) ) ] phosphorylation.
Phosphorylation Primary Human 2 minutes pre- )
o ] 10 pM Atime course
Inhibition Neutrophils treatment
and dose-
(Western Blot)
response are
recommended.
IC50 values can
vary widely
between cell
Cell
o ) ) lines. A broad
Viability/Proliferat ~ Various Cancer .
) ] 100 nM - 50 pM 24 - 72 hours concentration
ion (e.g., MTT, Cell Lines i
range is
CCK-8)
recommended
for initial
screening.
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) PIK-294 was

Neutrophil- )
Bovine shown to be
Sperm . . : :
) Neutrophils and <10 nM Not specified highly potent in
Interaction ) »
o Sperm this specific
Inhibition
assay.[1]

Signaling Pathway

The following diagram illustrates the PISK/Akt/mTOR signaling pathway and the point of
inhibition by PIK-294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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